Cas no 6155-98-2 (3,3-dimethyl-N-[4-(piperidin-1-ylsulfonyl)phenyl]butanamide)

3,3-dimethyl-N-[4-(piperidin-1-ylsulfonyl)phenyl]butanamide structure
6155-98-2 structure
Product Name:3,3-dimethyl-N-[4-(piperidin-1-ylsulfonyl)phenyl]butanamide
CAS No:6155-98-2
MF:C17H26N2O3S
MW:338.464943408966
CID:1627595
PubChem ID:5220798
Update Time:2025-04-21

3,3-dimethyl-N-[4-(piperidin-1-ylsulfonyl)phenyl]butanamide Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-N-[4-(piperidin-1-ylsulfonyl)phenyl]butanamide
    • butanamide, 3,3-dimethyl-N-[4-(1-piperidinylsulfonyl)phenyl]-
    • 3,3-dimethyl-N-(4-piperidin-1-ylsulfonylphenyl)butanamide
    • AKOS003330754
    • ST50668347
    • DTXSID80411014
    • 6155-98-2
    • STK217907
    • 3,3-DIMETHYL-N-[4-(PIPERIDINE-1-SULFONYL)PHENYL]BUTANAMIDE
    • Inchi: 1S/C17H26N2O3S/c1-17(2,3)13-16(20)18-14-7-9-15(10-8-14)23(21,22)19-11-5-4-6-12-19/h7-10H,4-6,11-13H2,1-3H3,(H,18,20)
    • InChI Key: FBRXEGGZQAFGLP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(CC(C)(C)C)=O)(N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 338.16658
  • Monoisotopic Mass: 338.16641387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 66.48
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